Cas no 897734-84-8 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide
• CAS No: 897734-84-8
• MF: C₂₄H₁₅ClN₄O₂
• MW: 426.85450387001
• CID: 6432719
• PubChem ID: 4676823
• Update Time: 2025-10-24

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide
• F1374-0044
• SCHEMBL1899281
• CHEMBL1687968
• AKOS024607664
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline-4-carboxamide
• N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylquinoline-4-carboxamide
• 897734-84-8
• 4-Quinolinecarboxamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-phenyl-

• Inchi： 1S/C24H15ClN4O2/c25-19-12-6-4-11-17(19)23-28-29-24(31-23)27-22(30)18-14-21(15-8-2-1-3-9-15)26-20-13-7-5-10-16(18)20/h1-14H,(H,27,29,30)
• InChI Key： RVLGQIPNAZBZIZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(NC2=NN=C(C3=CC=CC=C3Cl)O2)=O)=CC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 426.0883534g/mol
• Monoisotopic Mass: 426.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• pka: 9.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide

Recent Advances in the Study of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide (CAS: 897734-84-8)

The compound N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide (CAS: 897734-84-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, which combines quinoline and oxadiazole moieties, has been investigated for its potential as a therapeutic agent, particularly in the context of anti-inflammatory, anticancer, and antimicrobial applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary data suggest that N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide exhibits selective inhibition against specific kinase targets, including members of the tyrosine kinase family. This selectivity is attributed to the compound's unique structural features, which allow it to bind with high affinity to the ATP-binding sites of these enzymes.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant for the development of novel therapeutics for chronic inflammatory conditions, where current treatment options are often limited by side effects or reduced efficacy over time.

The synthetic methodology for N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste generation. These improvements not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive pharmacokinetic studies. Nevertheless, the progress made thus far underscores the potential of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide as a valuable scaffold for drug discovery.

In conclusion, the latest research on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide (CAS: 897734-84-8) highlights its multifaceted pharmacological profile and its potential as a lead compound for the development of novel therapeutics. Continued investigation into its mechanism of action, synthetic optimization, and preclinical efficacy will be crucial for advancing this compound toward clinical applications.